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Compound of Interest

Compound Name: Metosulam

Cat. No.: B166753 Get Quote

For immediate release

This document provides essential guidance on the proper disposal procedures for Metosulam,

a triazolopyrimidine herbicide. Adherence to these protocols is critical for ensuring laboratory

safety, environmental protection, and regulatory compliance. This information is intended for

researchers, scientists, and drug development professionals who may handle Metosulam in a

laboratory setting.

Core Principles of Metosulam Disposal
The primary objective when disposing of Metosulam and its containers is to prevent

contamination of the environment, particularly soil and water systems, and to eliminate risks to

human and animal health. The following principles should guide all disposal-related activities:

Waste Minimization: The most effective disposal strategy is to minimize waste generation.

This can be achieved by accurately calculating the required amount of Metosulam for

experiments and avoiding the preparation of excess solutions.

Regulatory Compliance: All disposal activities must comply with local, state, and federal

regulations for hazardous waste. Consult your institution's Environmental Health and Safety

(EHS) department for specific guidance.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat, when handling Metosulam
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and its waste.[1][2]

Avoid Improper Disposal: Never dispose of Metosulam or its containers in the regular trash

or pour it down the drain.[3][4] Improper disposal can lead to environmental contamination

and potential legal liabilities.

Quantitative Data Summary
The following tables summarize key quantitative data for Metosulam, providing a quick

reference for safety and handling.

Table 1: Physical and Chemical Properties of Metosulam

Property Value Source

Molecular Formula C₁₄H₁₃Cl₂N₅O₄S [5]

Molecular Weight 418.3 g/mol PubChem

Melting Point 224 - 226 °C PubChem

Solubility in Water 0.2 mg/mL at 20 °C PubChem

LogP (octanol/water partition

coefficient)
3.08 PubChem

Table 2: Toxicological Data for Metosulam

Endpoint Value Species Source

Acute Oral LD50 > 5000 mg/kg Rat SDS

Acute Dermal LD50 > 2000 mg/kg Rabbit SDS

Acute Inhalation LC50 > 1.9 mg/L Rat SDS

Step-by-Step Disposal Procedures
The following procedures provide a systematic approach to the safe disposal of Metosulam
and its containers.
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Disposal of Unused or Waste Metosulam
Unused, expired, or waste Metosulam is considered hazardous waste and must be disposed

of accordingly.

Procedure:

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

to obtain specific instructions for hazardous waste disposal.

Proper Labeling: Ensure the waste container is clearly labeled as "Hazardous Waste -

Metosulam" and includes the chemical formula and any other information required by your

institution.

Secure Storage: Store the waste container in a designated, secure, and well-ventilated

hazardous waste accumulation area until it is collected by a licensed hazardous waste

disposal contractor.

Manifesting: A hazardous waste manifest will be required for off-site transportation and

disposal. Your EHS department will typically manage this process.

Decontamination and Disposal of Empty Containers
Empty Metosulam containers must be thoroughly decontaminated before disposal to remove

any residual chemical.

Procedure: Triple Rinsing

Initial Draining: Empty the container completely into the chemical waste container. Allow it to

drain for at least 30 seconds.

First Rinse: Fill the container to approximately 25% of its volume with a suitable solvent (e.g.,

acetone or methanol, check SDS for recommendations). Securely close the container and

shake vigorously for at least 30 seconds. Pour the rinsate into the hazardous waste

container.

Second and Third Rinses: Repeat the rinsing procedure two more times, collecting all rinsate

in the hazardous waste container.
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Container Puncturing: After the final rinse, puncture the container to prevent reuse.

Disposal: Dispose of the triple-rinsed, punctured container in accordance with your

institution's guidelines for decontaminated laboratory waste. Some facilities may allow for

recycling of the plastic or glass.

Experimental Protocols
While specific chemical neutralization protocols for Metosulam are not readily available in the

provided search results, the principle of hydrolysis is a potential degradation pathway for similar

triazolopyrimidine herbicides. Hydrolysis rates are typically influenced by pH and temperature.

Further research into the hydrolysis kinetics of Metosulam under various pH conditions could

inform the development of a laboratory-scale degradation procedure. However, without

validated protocols, chemical degradation should not be attempted.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Metosulam.

Start: Have Metosulam Waste Is the container empty?

Triple rinse the container with a suitable solvent.Yes

Collect unused/waste Metosulam and rinsate in a labeled hazardous waste container.

No

Puncture the container to prevent reuse. Dispose of the container as decontaminated lab waste or recycle.

End: Proper Disposal Complete

Contact Environmental Health & Safety (EHS) for pickup and disposal.

Click to download full resolution via product page

Caption: Metosulam Disposal Decision Workflow.

Disclaimer: This document provides general guidance. Always consult your institution's specific

safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) for Metosulam.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b166753?utm_src=pdf-custom-synthesis
https://npic.orst.edu/health/disposal.html
https://resource.aminer.org/pub/53e9a29eb7602d9702ba8026
https://earth911.com/how-to-recycle/recycling-mystery-disposing-of-herbicides-and-packaging-safely/
https://www.epa.gov/safepestcontrol/safe-disposal-pesticides
https://pubmed.ncbi.nlm.nih.gov/20614343/
https://pubmed.ncbi.nlm.nih.gov/20614343/
https://www.benchchem.com/product/b166753#metosulam-proper-disposal-procedures
https://www.benchchem.com/product/b166753#metosulam-proper-disposal-procedures
https://www.benchchem.com/product/b166753#metosulam-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166753?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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